Cas no 138719-95-6 (Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester)
138719-95-6 structure
Product Name:Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester
CAS No:138719-95-6
MF:C8H6BrF3O3S
MW:319.09565114975
CID:1254164
PubChem ID:14982721
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester
- 2-BROMO-4-METHYLPHENYL TRIFLUOROMETHANESULPHONATE
- (2-bromo-4-methylphenyl) trifluoromethanesulfonate
- 138719-95-6
- FECLFVNEAPEUMW-UHFFFAOYSA-N
- 2-Bromo-4-methyl-1-(trifluoromethylsulfonyloxy)benzene
- SCHEMBL8502379
-
- Inchi: 1S/C8H6BrF3O3S/c1-5-2-3-7(6(9)4-5)15-16(13,14)8(10,11)12/h2-4H,1H3
- InChI Key: FECLFVNEAPEUMW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1OS(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 317.91728
- Monoisotopic Mass: 317.91731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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